Cas no 2171848-78-3 (3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid)

• Product Name: 3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• CAS No: 2171848-78-3
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6571002
• PubChem ID: 165448517
• Update Time: 2025-10-29

3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• EN300-1495020
• 3-chloro-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]benzoic acid
• 2171848-78-3

• Inchi： 1S/C26H23ClN2O5/c1-15(24(30)29-23-11-10-16(25(31)32)12-22(23)27)13-28-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,15,21H,13-14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GGNIFALGDSYGEQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1NC(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid

Comprehensive Overview of 3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS No. 2171848-78-3)

3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS No. 2171848-78-3) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its complex structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). The compound's unique properties, such as its stability under acidic conditions and selective deprotection capabilities, have garnered significant attention from researchers exploring novel drug delivery systems and bioactive peptides.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid has surged due to advancements in peptide-based therapeutics. This compound is particularly valuable in the synthesis of targeted drug candidates, including those for oncology and metabolic disorders. Researchers frequently search for "Fmoc-protected building blocks" or "peptide synthesis reagents" to identify high-purity intermediates like this compound, emphasizing its role in modern medicinal chemistry.

The compound's chloro-substituted benzoic acid moiety enhances its reactivity, enabling efficient coupling reactions in peptide chains. This characteristic aligns with the growing interest in "green chemistry" and "sustainable synthesis" methods, as it reduces waste generation during production. Laboratories focusing on high-throughput screening often prioritize such derivatives to accelerate drug discovery workflows, further driving its relevance in the pharmaceutical industry.

Another key application of 3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid lies in proteomics research, where it aids in the design of custom peptides for antibody production and enzyme studies. Its compatibility with automated synthesizers has made it a staple in "precision medicine" initiatives, addressing queries like "best Fmoc reagents for peptide libraries." The compound's versatility also extends to bioconjugation, supporting the development of diagnostic probes and imaging agents.

Quality control of CAS No. 2171848-78-3 is paramount, with analytical techniques such as HPLC and mass spectrometry ensuring batch consistency. This aligns with the pharmaceutical industry's emphasis on "regulatory compliance" and "GMP standards." Suppliers often highlight its ≥95% purity to meet the stringent requirements of clinical-grade peptide synthesis, a topic frequently searched by procurement specialists.

In summary, 3-chloro-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid represents a cornerstone in peptide chemistry, bridging academic research and industrial applications. Its integration into trending fields like "personalized therapeutics" and "biologics development" ensures its continued prominence in scientific literature and commercial catalogs alike.